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Compound of Interest

Compound Name: Bromofos

Cat. No.: B1667883 Get Quote

An In-depth Examination of the Persistence, Degradation, and Mobility of the

Organophosphate Insecticide Bromofos in Soil and Water Systems.

This technical guide provides a comprehensive overview of the environmental fate of

Bromofos, an organophosphate insecticide. The document is intended for researchers,

scientists, and environmental professionals engaged in the study of pesticide environmental

behavior and risk assessment. It details the chemical and physical properties of Bromofos, its

degradation pathways in soil and water, its mobility characteristics, and the analytical

methodologies used for its detection and quantification.

Physicochemical Properties of Bromofos
The environmental behavior of a pesticide is largely governed by its inherent physicochemical

properties. Bromofos (O-(4-bromo-2,5-dichlorophenyl) O,O-dimethyl phosphorothioate) is a

white crystalline solid.[1] Key properties influencing its environmental fate are summarized in

the table below.
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Property Value Reference

Molecular Weight 366.0 g/mol [1]

Water Solubility 40 mg/L at 25 °C [1]

Vapor Pressure 1.3 x 10⁻⁴ mm Hg at 20 °C [1]

Octanol-Water Partition

Coefficient (log Kow)
5.2 [1]

Estimated Soil Organic

Carbon-Water Partitioning

Coefficient (Koc)

16,000 [1]

Environmental Fate in Soil
The soil compartment is a primary recipient of Bromofos through direct application or drift. Its

fate in soil is determined by a combination of degradation and mobility processes.

Persistence and Degradation in Soil
Bromofos is not generally considered to be highly persistent in soil.[2] Its degradation is a

result of both abiotic and biotic processes. The half-life of Bromofos in soil can vary

significantly depending on environmental conditions.

Table 1: Half-life of Bromofos in Soil

Condition Half-life (days) Reference

Soil (unspecified) 88.5 (biodegradation) [1]

Soil (illuminated, >290 nm) 48.3 [1]

Soil (non-illuminated control) 80 [1]

Microbial degradation is a significant pathway for the dissipation of Bromofos in soil. Soil

microorganisms can utilize Bromofos as a source of carbon and phosphorus, leading to its

breakdown. The rate of microbial degradation is influenced by factors such as soil type, organic

matter content, moisture, temperature, and the composition of the microbial community.[3]
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Abiotic degradation processes, such as hydrolysis and photolysis, also contribute to the

breakdown of Bromofos in soil, although to a lesser extent compared to microbial degradation.

[1]

Mobility in Soil
The mobility of Bromofos in soil is limited due to its high affinity for soil organic matter. The

high estimated soil organic carbon-water partitioning coefficient (Koc) of 16,000 indicates that

Bromofos is expected to be immobile in soil.[1][4] This strong adsorption to soil particles

reduces the potential for leaching into groundwater.[4]

Table 2: Soil Adsorption Coefficients for Bromofos

Coefficient Value Interpretation Reference

Koc 16,000 (estimated) Immobile [1]

Environmental Fate in Water
Bromofos can enter aquatic systems through surface runoff, leaching, and spray drift. Its fate

in water is primarily governed by hydrolysis and photolysis.

Persistence and Degradation in Water
The persistence of Bromofos in water is highly dependent on the pH and the presence of

sunlight.

Table 3: Half-life of Bromofos in Water
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Condition pH Half-life (days) Reference

Hydrolysis 5 167.5 [1]

Hydrolysis 7 54.82 [1]

Hydrolysis 9 1.61 [1]

Rainwater

(illuminated, >290 nm)
- 1.5 [1]

Rainwater (non-

illuminated control)
- 5.8 [1]

Seawater (exposed to

sunlight)
- 2 [1]

Seawater (in absence

of light)
- 23 [1]

Hydrolysis is a major degradation pathway for Bromofos in water, particularly under alkaline

conditions.[1] The ester linkages in the Bromofos molecule are susceptible to cleavage by

water, leading to the formation of less toxic metabolites.

Photodegradation, or the breakdown of a chemical by light, is another important process for

Bromofos in sunlit surface waters.[1] The absorption of light energy can lead to the cleavage

of chemical bonds and the transformation of the parent compound.[5]

Major Metabolites
The degradation of Bromofos in soil and water results in the formation of several metabolites.

The primary metabolites identified are:

Bromoxon: The oxygen analog of Bromofos, which is formed through oxidative processes.

[2]

Desmethyl-bromophos: Formed by the removal of a methyl group from the phosphate ester.

[2]
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4-bromo-2,5-dichlorophenol: A phenolic breakdown product resulting from the cleavage of

the phosphate ester bond.[1][2]

Experimental Protocols
This section outlines the general methodologies for key experiments used to assess the

environmental fate of Bromofos.

Soil Residue Analysis
Objective: To determine the concentration of Bromofos and its metabolites in soil samples.

Principle: Soil samples are extracted with an organic solvent, followed by cleanup to remove

interfering substances, and analysis by gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Procedure:

Sample Collection and Preparation: Collect representative soil samples from the field. Air-dry

the samples and sieve them through a 2-mm mesh.

Extraction: A known weight of soil (e.g., 50 g) is extracted with a suitable solvent such as

acetonitrile or an acetone/hexane mixture.[6][7] This is typically done by shaking for a

specified period (e.g., 1-2 hours).

Cleanup: The extract is filtered and may require a cleanup step to remove co-extracted soil

components that could interfere with the analysis. This can be achieved using solid-phase

extraction (SPE) cartridges.

Analysis: The final extract is concentrated and analyzed by GC coupled with a flame

photometric detector (FPD) or a mass spectrometer (MS), or by HPLC with a UV or MS

detector.[6][8]

Water Residue Analysis
Objective: To determine the concentration of Bromofos and its metabolites in water samples.
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Principle: Water samples are passed through a solid-phase extraction (SPE) cartridge to

concentrate the analytes, which are then eluted with a solvent and analyzed.

Procedure:

Sample Collection and Filtration: Collect water samples in clean glass bottles. Filter the

samples through a 0.45-µm filter to remove suspended solids.

Solid-Phase Extraction (SPE): A known volume of the filtered water sample (e.g., 1 L) is

passed through a C18 SPE cartridge. The analytes are adsorbed onto the cartridge.

Elution: The analytes are eluted from the cartridge with a small volume of an organic solvent

(e.g., ethyl acetate or dichloromethane).

Analysis: The eluate is concentrated and analyzed by GC-MS or LC-MS/MS.[9][10][11]

Soil Adsorption/Desorption Study (Batch Equilibrium
Method)
Objective: To determine the soil adsorption coefficient (Kd) and the soil organic carbon-water

partitioning coefficient (Koc) of Bromofos.

Principle: A known mass of soil is equilibrated with a series of aqueous solutions containing

different concentrations of Bromofos. The amount of Bromofos adsorbed to the soil is

determined by measuring the decrease in its concentration in the solution.

Procedure:

Soil Preparation: Use air-dried, sieved (<2 mm) soil.

Equilibration: Place a known amount of soil (e.g., 5 g) into a series of centrifuge tubes. Add a

known volume (e.g., 25 mL) of 0.01 M CaCl₂ solution containing varying concentrations of

Bromofos.

Shaking: Shake the tubes for a predetermined time (e.g., 24 hours) at a constant

temperature to reach equilibrium.
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Centrifugation and Analysis: Centrifuge the tubes to separate the soil and the solution.

Analyze the supernatant for the equilibrium concentration of Bromofos.

Calculation: The amount of Bromofos adsorbed to the soil is calculated by difference. The

Kd and Koc values are then determined using the Freundlich or Langmuir isotherm models.

[4][12][13][14]

Photodegradation Study in Water
Objective: To determine the rate of photodegradation of Bromofos in water.

Principle: An aqueous solution of Bromofos is exposed to a light source that simulates

sunlight, and the decrease in its concentration is monitored over time.

Procedure:

Solution Preparation: Prepare an aqueous solution of Bromofos of a known concentration in

a quartz vessel.

Irradiation: Irradiate the solution with a light source (e.g., a xenon lamp) that has a spectral

output similar to that of sunlight.[15] Maintain a constant temperature.

Sampling: At various time intervals, withdraw aliquots of the solution for analysis.

Analysis: Analyze the samples for the concentration of Bromofos using HPLC or GC-MS.

Kinetics: Determine the photodegradation rate constant and half-life by plotting the

concentration of Bromofos versus time.[16][17]

Microbial Degradation Study in Soil
Objective: To assess the role of microorganisms in the degradation of Bromofos in soil.

Principle: Bromofos is incubated in both sterile and non-sterile soil under controlled conditions.

The difference in the degradation rate between the two treatments indicates the contribution of

microbial activity.

Procedure:
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Soil Treatment: Prepare two sets of soil samples. One set is sterilized (e.g., by autoclaving)

to eliminate microbial activity, while the other set remains non-sterile.

Fortification: Treat both sets of soil with a known concentration of Bromofos.

Incubation: Incubate the soil samples under controlled conditions of temperature and

moisture in the dark.

Sampling and Analysis: At regular intervals, collect soil samples from both sets and analyze

for the concentration of Bromofos using the method described in section 5.1.

Comparison: Compare the degradation rates in the sterile and non-sterile soils to determine

the extent of microbial degradation.[18][19]
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Caption: Simplified degradation pathway of Bromofos in soil and water.

Experimental Workflow for Soil Residue Analysis
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Caption: General workflow for the analysis of Bromofos residues in soil.
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Experimental Workflow for Water Residue Analysis
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Caption: General workflow for the analysis of Bromofos residues in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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